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Abstract
This technical guide provides a comprehensive overview of 2,6-dichloro-4-
methylbenzaldehyde, a key chemical intermediate in the synthesis of pharmaceuticals and

other fine chemicals. This document delves into the compound's physicochemical properties,

synthesis methodologies, analytical characterization, and its applications, particularly in the

realm of medicinal chemistry. The content is structured to provide not only factual data but also

expert insights into the practical aspects of its synthesis and use, ensuring a thorough

understanding for researchers and drug development professionals. All information is

supported by authoritative references to ensure scientific integrity.

Introduction: A Versatile Building Block
2,6-Dichloro-4-methylbenzaldehyde, with the CAS number 116070-31-6, is a polysubstituted

aromatic aldehyde. Its structure, featuring a sterically hindered aldehyde group flanked by two

chlorine atoms and a para-methyl group, imparts unique reactivity and makes it a valuable

precursor in multi-step organic syntheses. The electron-withdrawing nature of the chlorine

atoms enhances the electrophilicity of the carbonyl carbon, while the ortho-substituents can

direct reactions and influence the conformation of resulting products. This combination of
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features makes it a sought-after intermediate in the creation of complex molecular

architectures, particularly in the development of novel therapeutic agents.[1]

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and spectral properties of 2,6-dichloro-4-
methylbenzaldehyde is crucial for its identification, purification, and use in subsequent

reactions.

Physicochemical Properties
Property Value Reference

CAS Number 116070-31-6 [1]

Molecular Formula C₈H₆Cl₂O [1]

Molecular Weight 189.04 g/mol [1]

Appearance
White to off-white crystalline

solid

Melting Point
Not widely reported, expected

to be a low-melting solid

Boiling Point Not widely reported

Solubility

Soluble in common organic

solvents like dichloromethane,

chloroform, and ethyl acetate.

Insoluble in water.

Spectroscopic Characterization
While a comprehensive public database of the spectra for 2,6-dichloro-4-
methylbenzaldehyde is not readily available, data for structurally similar compounds provide a

strong basis for its characterization. Commercial suppliers confirm that analytical data such as

LCMS, GCMS, HPLC, IR, and NMR are available upon request for their products.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum is expected to show a singlet for the aldehydic proton (δ

9.5-10.5 ppm), a singlet for the two aromatic protons (δ 7.0-7.5 ppm), and a singlet for the

methyl protons (δ 2.3-2.5 ppm). The exact chemical shifts will be influenced by the solvent

used.

¹³C NMR: The carbon NMR spectrum will exhibit a characteristic signal for the carbonyl

carbon (δ 185-195 ppm). The aromatic carbons will appear in the δ 120-145 ppm region, and

the methyl carbon will be observed upfield (δ 20-25 ppm).

Infrared (IR) Spectroscopy:

The IR spectrum will be dominated by a strong carbonyl (C=O) stretching vibration in the range

of 1690-1715 cm⁻¹. Other characteristic peaks will include C-H stretching of the aldehyde

group (around 2720 and 2820 cm⁻¹), aromatic C=C stretching (1550-1600 cm⁻¹), and C-Cl

stretching (600-800 cm⁻¹).

Mass Spectrometry (MS):

The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight

of 189.04 g/mol . The isotopic pattern of the molecular ion will be characteristic of a molecule

containing two chlorine atoms, with prominent M, M+2, and M+4 peaks in an approximate ratio

of 9:6:1.

Synthesis and Purification
The synthesis of 2,6-dichloro-4-methylbenzaldehyde typically involves the formylation of 3,5-

dichloro-toluene or the oxidation of the corresponding benzyl alcohol or benzyl halide. While

specific, detailed protocols for this exact molecule are not abundant in publicly accessible

literature, established methods for the synthesis of related substituted benzaldehydes can be

readily adapted.

Synthetic Pathways
A plausible and efficient route to 2,6-dichloro-4-methylbenzaldehyde is the oxidation of 2,6-

dichloro-4-methylbenzyl chloride. This precursor can be synthesized from 3,5-dichlorotoluene

via chloromethylation.
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(e.g., Sommelet reaction, Kröhnke oxidation)Reagents 2,6-Dichloro-4-methylbenzaldehydeFinal Product
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Caption: A potential synthetic workflow for 2,6-dichloro-4-methylbenzaldehyde.

Experimental Protocol: A Generalized Approach
The following is a generalized protocol for the synthesis of a substituted benzaldehyde, which

can be adapted for 2,6-dichloro-4-methylbenzaldehyde. This protocol is based on the

oxidation of a benzyl halide.

Step 1: Preparation of 2,6-Dichloro-4-methylbenzyl Chloride

Rationale: This step introduces the carbon atom that will become the aldehyde group.

Chloromethylation is a standard method for this transformation.

Procedure: To a cooled solution of 3,5-dichlorotoluene in a suitable solvent (e.g., a mixture of

acetic acid and hydrochloric acid), add paraformaldehyde and pass a stream of dry hydrogen

chloride gas through the mixture with stirring. The reaction progress should be monitored by

TLC or GC. Upon completion, the reaction mixture is worked up by pouring it into water and

extracting the product with an organic solvent. The organic layer is then washed, dried, and

concentrated to yield the crude benzyl chloride.

Step 2: Oxidation to 2,6-Dichloro-4-methylbenzaldehyde

Rationale: The Sommelet reaction provides a classic and effective method for converting

benzyl halides to aldehydes using hexamine.

Procedure: The crude 2,6-dichloro-4-methylbenzyl chloride is dissolved in a suitable solvent

(e.g., aqueous ethanol or chloroform) and treated with hexamethylenetetramine (hexamine).

The resulting quaternary ammonium salt is then hydrolyzed, typically by heating with water

or aqueous acid, to yield the desired aldehyde.

Purification
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Purification of the crude 2,6-dichloro-4-methylbenzaldehyde is essential to remove unreacted

starting materials and byproducts.

Recrystallization: This is a common and effective method for purifying solid organic

compounds. A suitable solvent system (e.g., a mixture of ethanol and water, or hexane and

ethyl acetate) should be chosen where the aldehyde is soluble at elevated temperatures but

sparingly soluble at room temperature or below. The crude product is dissolved in a minimal

amount of the hot solvent, and the solution is allowed to cool slowly to induce crystallization.

The purified crystals are then collected by filtration.

Column Chromatography: For higher purity or for separating closely related impurities, silica

gel column chromatography can be employed. A solvent system of increasing polarity (e.g., a

gradient of ethyl acetate in hexane) is typically used to elute the components. The fractions

containing the pure product are identified by TLC, combined, and the solvent is removed

under reduced pressure.

Crude 2,6-Dichloro-4-methylbenzaldehyde

Recrystallization

For bulk purification

Column Chromatography

For high purity

Pure Product

Click to download full resolution via product page

Caption: General purification workflow for 2,6-dichloro-4-methylbenzaldehyde.

Reactivity and Applications in Drug Development
The chemical reactivity of 2,6-dichloro-4-methylbenzaldehyde is primarily dictated by the

aldehyde functional group. The presence of two ortho-chloro substituents sterically hinders the

carbonyl group, which can influence its reactivity towards nucleophiles. However, the electron-
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withdrawing nature of these substituents increases the electrophilicity of the carbonyl carbon,

making it susceptible to nucleophilic attack.[2]

This compound is a valuable intermediate in the synthesis of various heterocyclic compounds,

which are prevalent scaffolds in medicinal chemistry.[3] Aldehydes are common precursors for

the synthesis of imines, which can then be further elaborated into a variety of nitrogen-

containing heterocycles.

While specific examples of blockbuster drugs derived from 2,6-dichloro-4-
methylbenzaldehyde are not widely publicized, its structural motifs are present in various

classes of bioactive molecules. Its use as a "pharmaceutical intermediate" suggests its role in

the synthesis of active pharmaceutical ingredients (APIs).[1] For instance, substituted

benzaldehydes are key starting materials in the synthesis of certain classes of antibiotics, anti-

inflammatory agents, and anti-cancer drugs.

A likely application is in the synthesis of substituted quinolines or other fused heterocyclic

systems, where the aldehyde would participate in a condensation reaction with an appropriate

amine-containing precursor.

Safety and Handling
As with all chemical reagents, 2,6-dichloro-4-methylbenzaldehyde should be handled with

appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. For

detailed safety information, the Safety Data Sheet (SDS) provided by the supplier should be

consulted.

Conclusion
2,6-Dichloro-4-methylbenzaldehyde is a valuable and versatile chemical intermediate with

significant potential in organic synthesis, particularly in the field of drug discovery and

development. Its unique substitution pattern provides a handle for constructing complex

molecular architectures. This guide has provided a comprehensive overview of its properties,

synthesis, purification, and potential applications, offering a solid foundation for researchers

and scientists working with this important building block.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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